Cas no 1798413-00-9 ((2E)-N-{4-(cyclopropylcarbamoyl)methylphenyl}-3-4-(methylsulfanyl)phenylprop-2-enamide)

(2E)-N-{4-(cyclopropylcarbamoyl)methylphenyl}-3-4-(methylsulfanyl)phenylprop-2-enamide structure
1798413-00-9 structure
Product Name:(2E)-N-{4-(cyclopropylcarbamoyl)methylphenyl}-3-4-(methylsulfanyl)phenylprop-2-enamide
CAS No:1798413-00-9
MF:C21H22N2O2S
MW:366.476583957672
CID:6095106
PubChem ID:71806619
Update Time:2024-01-11

(2E)-N-{4-(cyclopropylcarbamoyl)methylphenyl}-3-4-(methylsulfanyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-N-{4-(cyclopropylcarbamoyl)methylphenyl}-3-4-(methylsulfanyl)phenylprop-2-enamide
    • (E)-N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-3-(4-methylsulfanylphenyl)prop-2-enamide
    • (E)-N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)-3-(4-(methylthio)phenyl)acrylamide
    • (2E)-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-[4-(methylsulfanyl)phenyl]prop-2-enamide
    • AKOS024559369
    • F6436-1501
    • 1798413-00-9
    • Inchi: 1S/C21H22N2O2S/c1-26-19-11-4-15(5-12-19)6-13-20(24)22-17-7-2-16(3-8-17)14-21(25)23-18-9-10-18/h2-8,11-13,18H,9-10,14H2,1H3,(H,22,24)(H,23,25)/b13-6+
    • InChI Key: MBYBZRBUJLJKJF-AWNIVKPZSA-N
    • SMILES: C(NC1=CC=C(CC(NC2CC2)=O)C=C1)(=O)/C=C/C1=CC=C(SC)C=C1

Computed Properties

  • Exact Mass: 366.14019912g/mol
  • Monoisotopic Mass: 366.14019912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 83.5Ų

(2E)-N-{4-(cyclopropylcarbamoyl)methylphenyl}-3-4-(methylsulfanyl)phenylprop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6436-1501-2μmol
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$57.0 2023-09-09
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F6436-1501-20μmol
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F6436-1501-1mg
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F6436-1501-2mg
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F6436-1501-3mg
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(2E)-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-3-[4-(methylsulfanyl)phenyl]prop-2-enamide
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(2E)-N-{4-(cyclopropylcarbamoyl)methylphenyl}-3-4-(methylsulfanyl)phenylprop-2-enamide Related Literature

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